Cas no 28920-63-0 (Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester)

Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester structure
28920-63-0 structure
Product Name:Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
CAS No:28920-63-0
MF:C12H22N2O4
MW:258.314083576202
CID:280473
PubChem ID:206938
Update Time:2025-04-19

Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
    • diethyl 2-(4-methylpiperazin-1-yl)propanedioate
    • 28920-63-0
    • DTXSID30183118
    • BRN 0797569
    • 1,3-Propanedioic acid, 2-(4-methyl-1-piperazinyl)-, diethyl ester
    • Diethyl 2-(4-methyl-1-piperazinyl)-1,3-propanedioate
    • Inchi: 1S/C12H22N2O4/c1-4-17-11(15)10(12(16)18-5-2)14-8-6-13(3)7-9-14/h10H,4-9H2,1-3H3
    • InChI Key: ZPZXWIMJTOZCFL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 258.15806
  • Monoisotopic Mass: 258.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.08
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